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Compound Name: EC19

Cat. No.: B1671071 Get Quote

Following a comprehensive search of scientific literature and databases, the term "EC19" does

not correspond to a clearly identifiable molecule, gene, or specific drug candidate in the context

of drug development and molecular biology. The search yielded several interpretations of

"EC19," none of which align with the user's request for a detailed technical guide on a specific

core topic for an audience of researchers and drug development professionals.

The search results indicate that "EC19" may refer to:

EC'19: The 20th ACM Conference on Economics and Computation.[1]

ICH E19: A guideline from the International Council for Harmonisation of Technical

Requirements for Pharmaceuticals for Human Use. This guideline, titled "A Selective

Approach to Safety Data Collection in Specific Late-Stage Pre-approval or Post-approval

Clinical Trials," focuses on streamlining safety data collection in clinical trials to improve

efficiency.[2] It is a regulatory and methodological guidance document, not a specific

therapeutic agent or biological pathway.

Potential Typos or Related Terms: The search also identified established molecules with

similar letter-number combinations, such as CD19 (a B-cell marker and therapeutic target)

and CCL19 (a chemokine involved in immune cell trafficking).[3][4][5] These have well-

defined signaling pathways and extensive research associated with them. For instance,

CD19 signaling in human B cells involves pathways dependent on phosphatidylinositol 3-

kinase, protein kinase C, and Ca2+.[3] Similarly, the CCL19-CCR7 axis is crucial for adaptive

immunity and has its own distinct signaling pathways.[4][5]
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Without a more specific identifier, it is not possible to provide the requested in-depth technical

guide, including quantitative data, experimental protocols, and signaling pathway diagrams.

The core requirements of the request—data presentation in tables, detailed experimental

methodologies, and Graphviz diagrams of signaling pathways—are contingent on the existence

of a body of research literature for a specific entity.

To proceed with a comprehensive literature review, please provide a more specific name or

identifier for the topic of interest. For example:

The full name of the molecule, gene, or compound if "EC19" is an abbreviation.

A reference to a scientific publication (e.g., a paper title, author, or DOI) that discusses

"EC19."

The specific therapeutic area or biological context in which "EC19" is being studied.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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